Cas no 677277-39-3 (3-amino-5-tert-butylthiophene-2-carbonitrile)

3-Amino-5-tert-butylthiophene-2-carbonitrile is a versatile heterocyclic compound featuring an amino group and a nitrile functionality on a thiophene backbone, substituted with a tert-butyl group at the 5-position. This structure imparts unique electronic and steric properties, making it valuable as a building block in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-rich thiophene core enhances reactivity in cross-coupling reactions, while the tert-butyl group improves solubility and stability. The amino and nitrile groups offer multiple sites for further functionalization, enabling the synthesis of complex derivatives. Its high purity and well-defined structure ensure reproducibility in research and industrial applications, supporting advanced material and medicinal chemistry studies.

3-amino-5-tert-butylthiophene-2-carbonitrile structure

677277-39-3 structure

Product Name:3-amino-5-tert-butylthiophene-2-carbonitrile

CAS No:677277-39-3

MF:C₉H₁₂N₂S

MW:180.269980430603

CID:841451

PubChem ID:2808415

Update Time:2025-07-02

3-amino-5-tert-butylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-AMINO-5-(TERT-BUTYL)THIOPHENE-2-CARBONITRILE
- 3-amino-5-tert-butylthiophene-2-carbonitrile
- HMS552M14
- CS-0022332
- Maybridge1_003974
- 677277-39-3
- 5-tert-Butyl-3-aminothiophene-2-carbonitrile
- SCHEMBL862368
- EN300-118529
- AKOS011048022
- LXOOZZBIGDJRKD-UHFFFAOYSA-N
- 2-Thiophenecarbonitrile, 3-amino-5-(1,1-dimethylethyl)-
- DTXSID60384575
- DB-112485
- 3-Amino-5-(2-methyl-2-propanyl)-2-thiophenecarbonitrile
- Inchi： 1S/C9H12N2S/c1-9(2,3)8-4-6(11)7(5-10)12-8/h4H,11H2,1-3H3
- InChI Key： LXOOZZBIGDJRKD-UHFFFAOYSA-N
- SMILES： S1C(C#N)=C(C=C1C(C)(C)C)N

Computed Properties

Exact Mass: 180.07211956g/mol
Monoisotopic Mass: 180.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 78Å²

3-amino-5-tert-butylthiophene-2-carbonitrile Pricemore >>

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TRC	A595768-10mg	3-amino-5-tert-butylthiophene-2-carbonitrile	677277-39-3		10mg	$ 50.00	2022-06-08
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Enamine	EN300-118529-1.0g	3-amino-5-tert-butylthiophene-2-carbonitrile	677277-39-3	95%	1g	$0.0	2023-06-08
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